Membrane technology promises a highly economical and efficient solution for CO2 separation. Many polymeric membranes have been reported in the past for the separation of gases specially to remove CO2 from natural gas and low-pressure flue-gas streams. The performance of membranes can be tailored by dispersing nanofillers in a polymeric matrix to produce mixed-matrix membranes (MMMs). This not only adds mechanical strength to membranes but also reduces compaction of the polymeric layer at high pressure and maintains high performance. Halloysite nanotubes (HNTs) gained attention in gas separation technology and due to their tubular structure have been used in a variety of applications in biomedical, coating, composite, and electronic industries. However, very little but conclusive literature and reviews are available to indicate that functionalized and non-functionalized HNTs can improve the performance of MMMs for efficient CO2 capture. The current status and gaps for potential applications of HNTs-based membranes for gas separation are identified and reviewed.

The draining of fossil fuels and their toxic influence on the environment has prompted the need for alternative fuels known as biofuels. Of the various types of biofuel, biodiesel has attracted wide interest in the world today since it promotes carbon neutrality. The transesterification and interesterification process remains the most widely used process route for biodiesel production. In this review, the performance efficiency of solid base, solid acid, and bifunctional solid acid-base catalysts for biodiesel production from waste cooking oil is considered. In particular, the benefit of exploring the biomass-derived acid-base heterogeneous bifunctional catalysts, current status, and future prospects for biodiesel production from waste cooking oil are elucidated.

The electrochemical reduction process is one of the most promising approaches to both efficiently remove the important greenhouse gas CO2 and convert it to chemical products of high value. However, in addition to the configuration of electrochemical cells, electrocatalysts are main factors affecting key performances in electrochemical CO2 reduction reactions. Recently, studies have been conducted to investigate the roles of metal-based electrocatalysts and improve their performances through alloying, oxidization, and microstructural modulations. This review comprehensively discusses and analyzes the developments made in such metal-based electrocatalyst studies and presents the advancements of important metals for use in electrochemical CO2 reduction processes. The relationships between the electrodes' microstructure, chemistry, and efficiency in CO2 conversion are also compared and discussed.

Adsorption has widespread applications in separation processes, particularly aiming at environmental decontamination owing to its economic and highly efficient outcomes. This literature studies various isotherm models concerning adsorption which is accompanied by information related to the mechanism of the adsorption process, which is a crucial aspect of the system design. Many modification techniques bring about a significant enhancement in the working capacity. The build-up of industrial activities causes a spike in the dispersion of toxic compounds along with non-biodegradable contaminants from industrial wastewater. The separation techniques have emerged with greater efficiency in eliminating specific pollutants in terms of discharge legislation. Such methods have been reviewed hereby in this document based on literature published lately. Concerning the process of adsorption, this review elucidates the adsorption isotherms, kinetic models, breakthrough curve modelling, thermodynamic concepts, and the regeneration of the support required in batch or continuous reactors.

The catalytic performance of lipase, an interfacially active enzyme, depends on the reaction medium. Novel reaction media like mixed micelles affect lipase catalysis mostly by stabilizing the lipase structure and increasing the substrate solubilization. Nonionic surfactant addition in ionic micelles formed mixed micelles and increased lipase catalysis by lowering detrimental lipase-ionic surfactant hydrophobic and electrostatic interactions. Nonionic/nonionic mixed micelles enhanced activity and enantiomeric selectivity of free lipase but reduced those for immobilized lipase. Nonconventional cationic/cationic, anionic/nonionic/ionic liquid, and substrate/nonionic mixed micelles also improved lipase catalysis. Lipase activity was high in bile salt/surfactant mixed micelles but was low in bile salt/phospholipid mixed micelle. Mixed micelles have advantages like improving lipase-substrate interaction, increasing water nucleophilicity, sometimes greater emulsion stability, and reduced product inhibition. In mixed micelles, increasing the lipase concentration can overcome the problem regarding inaccessibility of insoluble substrates.

Heterogeneous reactions are considered the heart of chemical synthesis with numerous industrial applications due to their high conversion rates and low reaction time. On the other hand, the performance of heterogeneous reactions suffers from several drawbacks such as lower product selectivity and high mass transfer resistance that, in many cases, reduce the reaction rate. The efficiency of various conventional mixing techniques in heterogeneous reactors is believed to play a critical role in controlling the product quality and mass transfer rates besides other essential factors. Microfluidics technology provides a unique opportunity to revisit many established heterogeneous reaction processes to optimize and understand the reaction mechanisms. The unique flow conditions in microflow systems provide an excellent platform for exploring the effect of high-precision micromixing techniques on reaction rates and productivities. Recent advances in microreactor technology in general and specifically heterogeneous reactions in microflow systems with an insight on the enzymatic reactions in microreactors are reviewed.

The pulp and paper industry is one of the most significant industrial water polluters, generating large volumes of wastewater with high levels of organic pollutants, suspended solids, and other contaminants. Catalytic ozonation has emerged as a promising technique for the treatment of pulp and paper industry wastewater. Numerous reviews have presented the research on catalytic ozonation; however, open literature is missing a bibliometric analysis. Therefore, this article presents a bibliometric analysis of the research available on catalytic ozonation in pulp and paper industry wastewater treatment. A total of 578 documents extracted from the Scopus database have been examined via VOSviewer, MS Excel, and Rstudio to identify the research trends, influential authors, and research institutions in the field. The results reveal that the number of publications on the topic has increased significantly in recent years. This study also identified several influential authors, institutions, and highlighted future research directions in the field. Overall, the study provides insights into the state of research on catalytic ozonation in pulp and paper industry wastewater treatment and could help guide future research efforts in this area.

The gasification of biomass with supercritical water, also known as SCWG, is a sustainable method of hydrogen production. The process produces a mixture of hydrogen, carbon oxides, and hydrocarbons. Upgrading this mixture through steam or dry reforming of hydrocarbons to create synthesis gas and then extra hydrogen is a viable way to increase hydrogen production from biomass. This literature review discusses combining these two processes and recent experimental work on catalytic SCWG of biomass and its model compounds and steam/dry reforming of produced hydrocarbons. It focuses on catalysts used in these processes and their key criteria, such as activity, selectivity towards hydrogen and methane, and ability to inhibit carbon formation and deposition. A new criterion is proposed to evaluate catalyst performance in biomass SCWG and the need for further upgrading via reforming, based on the ratio of hydrogen bound in hydrocarbons to total hydrogen produced during SCWG. The review concludes that most catalysts used in biomass SCWG trap a large proportion of hydrogen in hydrocarbons, necessitating further processing of the product stream.

Detection and quantification of viruses supplies key information on their spread and allows risk assessment for public health. In wastewater, existing detection methods have been focusing on non-enveloped enteric viruses due to enveloped virus transmission, such as coronaviruses, by the fecal-oral route being less likely. Since the beginning of the SARS-CoV-2 pandemic, interest and importance of enveloped virus detection in wastewater has increased. Here, quantitative studies on SARS-CoV-2 occurrence in feces and raw wastewater and other enveloped viruses via quantitative real-time reverse transcription polymerase chain reaction (RT-qPCR) during the early stage of the pandemic until April 2021 are reviewed, including statistical evaluation of the positive detection rate and efficiency throughout the detection process involving concentration, extraction, and amplification stages. Optimized and aligned sampling protocols and concentration methods for enveloped viruses, along with SARS-CoV-2 surrogates, in wastewater environments may improve low and variable recovery rates providing increased detection efficiency and comparable data on viral load measured across different studies.

A brief insight into fouling and its various types, which impose a hurdle on the performance of an apparatus and ultimately a negative impact on the environment as a whole due to the excess unwanted deposits, is given. Within the various types mentioned, specific cases of fouling occurrences in each are also highlighted. The mechanism associated with the specific cases as well as the difficulties arising are mentioned as interpreted from previous literature and experiments. There are cases where more than one type of fouling is found to be simultaneously occurring, which is referred to as composite fouling. Numerous parameters control this phenomenon, along with some exceptions associated with the same. Few membranes or plates or their physical aspects prove to be quite effective in withstanding or overcoming a specific type of fouling. Mitigation of fouling demands proper monitoring and control of the chemical processes to ensure lesser damage to the equipments. Industrial fouling in general and specific scenarios of fouling are overviewed and discussed.